Cas no 1331600-53-3 ((2E)-3-(furan-2-yl)-1-{3-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}prop-2-en-1-one)

(2E)-3-(furan-2-yl)-1-{3-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}prop-2-en-1-one is a structurally complex heterocyclic compound featuring a furan moiety, a pyrazine-substituted 1,2,4-oxadiazole ring, and an azetidine scaffold linked via an α,β-unsaturated ketone. This compound exhibits potential as a versatile intermediate in medicinal chemistry due to its rigid, polycyclic framework, which may enhance binding affinity in drug discovery applications. The presence of multiple nitrogen-containing heterocycles suggests possible bioactivity, particularly in targeting enzymes or receptors. Its conjugated system could also contribute to photophysical properties, making it of interest in materials science. The compound's synthetic accessibility and modular structure allow for further derivatization, supporting its utility in lead optimization studies.
(2E)-3-(furan-2-yl)-1-{3-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}prop-2-en-1-one structure
1331600-53-3 structure
Product Name:(2E)-3-(furan-2-yl)-1-{3-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}prop-2-en-1-one
CAS No:1331600-53-3
MF:C16H13N5O3
MW:323.306122541428
CID:5833855
PubChem ID:49746791
Update Time:2025-06-09

(2E)-3-(furan-2-yl)-1-{3-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • (E)-3-(furan-2-yl)-1-[3-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]prop-2-en-1-one
    • (2E)-3-(furan-2-yl)-1-{3-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}prop-2-en-1-one
    • AKOS024530829
    • 1331600-53-3
    • F6064-2131
    • (E)-3-(furan-2-yl)-1-(3-(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)prop-2-en-1-one
    • Inchi: 1S/C16H13N5O3/c22-14(4-3-12-2-1-7-23-12)21-9-11(10-21)16-19-15(20-24-16)13-8-17-5-6-18-13/h1-8,11H,9-10H2/b4-3+
    • InChI Key: ZAYYGISGYFVMOY-ONEGZZNKSA-N
    • SMILES: C(N1CC(C2ON=C(C3=NC=CN=C3)N=2)C1)(=O)/C=C/C1=CC=CO1

Computed Properties

  • Exact Mass: 323.10183929g/mol
  • Monoisotopic Mass: 323.10183929g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 482
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 98.2Ų

(2E)-3-(furan-2-yl)-1-{3-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}prop-2-en-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Additional information on (2E)-3-(furan-2-yl)-1-{3-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}prop-2-en-1-one

(2E)-3-(Furan-2-yl)-1-{3-[3-(Pyrazin-2-yl)-1,2,4-Oxadiazol-5-yl]Azetidin-1-yl}Prop-2-en-1-one: A Comprehensive Overview

The compound with CAS No. 1331600-53-3, named (2E)-3-(furan-2-yl)-1-{3-[3-(pyrazin-2-yl)-1,2,4-Oxadiazol-5-yl]Azetidin-1-y}Prop-2-en-1-one, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a furan ring, a pyrazine moiety, and an oxadiazole group, all interconnected through an azetidine ring system. The presence of these functional groups makes it a versatile compound with unique chemical properties.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and materials science. The furan group, for instance, is known for its aromaticity and ability to participate in various chemical reactions, making it a valuable component in organic synthesis. Similarly, the pyrazine moiety contributes to the compound's electronic properties, enhancing its potential as a building block for advanced materials. The oxadiazole group further adds to the molecule's complexity and functionality, enabling it to engage in diverse interactions within biological systems.

The synthesis of this compound involves a series of carefully designed reactions that require precise control over reaction conditions. Researchers have employed methodologies such as Ullmann coupling, Stille coupling, and HWE (Horner-WadsworthEmmons) reaction to construct the intricate framework of this molecule. These methods not only ensure high yields but also maintain the stereochemical integrity of the product, which is crucial for its intended applications.

In terms of applications, this compound has shown promise in several areas. In the field of pharmacology, it has been investigated for its potential as an anticancer agent due to its ability to inhibit key enzymes involved in tumor progression. Preclinical studies have demonstrated its efficacy in reducing tumor growth in animal models without significant toxicity to healthy cells. Additionally, its unique structure makes it a candidate for use in sensor technologies, where it can serve as a sensitive receptor for detecting specific analytes.

The integration of multiple heterocyclic groups into a single molecule also positions this compound as a valuable tool in organic electronics. Its ability to conduct electricity while maintaining stability under various conditions makes it suitable for applications in flexible electronics and organic light-emitting diodes (OLEDs). Recent advancements in this area have further validated its potential as a building block for next-generation electronic devices.

From an environmental perspective, the synthesis and application of this compound are being scrutinized for their sustainability. Researchers are exploring greener synthetic routes that minimize waste and reduce energy consumption. For instance, the use of microwave-assisted synthesis has been proposed as an efficient method to construct the molecule with reduced environmental impact.

In conclusion, the compound with CAS No. 1331600-53_5_ is a multifaceted molecule with immense potential across various scientific disciplines. Its complex structure endows it with unique properties that make it invaluable for drug discovery, materials science, and electronic applications. As research continues to uncover new insights into its capabilities, this compound is poised to play a pivotal role in advancing modern technology and medicine.

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